Cas no 89976-74-9 (1,2-Benzisoxazol-3-amine,7-methoxy-)
89976-74-9 structure
Product Name:1,2-Benzisoxazol-3-amine,7-methoxy-
CAS No:89976-74-9
MF:C8H8N2O2
MW:164.161321640015
CID:712605
PubChem ID:86249800
Update Time:2025-04-19
1,2-Benzisoxazol-3-amine,7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisoxazol-3-amine,7-methoxy-
- 1,2-Benzisoxazol-3-amine,7-methoxy-(9CI)
- 7-Methoxybenzo[d]isoxazol-3-amine
- 7-METHOXY-1,2-BENZOXAZOL-3-AMINE
- 89976-74-9
-
- Inchi: 1S/C8H8N2O2/c1-11-6-4-2-3-5-7(6)12-10-8(5)9/h2-4H,1H3,(H2,9,10)
- InChI Key: CQJRXNBUSWDEGB-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(N)=N1)OC
Computed Properties
- Exact Mass: 164.058577502g/mol
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3Ų
1,2-Benzisoxazol-3-amine,7-methoxy- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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